Cas no 1494815-76-7 (4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol)

4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol structure

1494815-76-7 structure

Product Name:4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol

CAS No:1494815-76-7

MF:C₁₀H₁₈N₂O

MW:182.262722492218

CID:5781325

PubChem ID:65918580

Update Time:2023-12-26

4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

- 4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol
- EN300-1828748
- 1494815-76-7
- AKOS015260242
- Inchi： 1S/C10H18N2O/c1-7(13)5-6-10-8(2)11-12(4)9(10)3/h7,13H,5-6H2,1-4H3
- InChI Key： ZQQAIUQLPCMLTB-UHFFFAOYSA-N
- SMILES： OC(C)CCC1C(C)=NN(C)C=1C

Computed Properties

Exact Mass: 182.141913202g/mol
Monoisotopic Mass: 182.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 38Å²

4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1828748-1g	4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol	1494815-76-7		1g	$628.0	2023-09-19
Enamine	EN300-1828748-5g	4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol	1494815-76-7		5g	$1821.0	2023-09-19
Enamine	EN300-1828748-10g	4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol	1494815-76-7		10g	$2701.0	2023-09-19
Enamine	EN300-1828748-0.05g	4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol	1494815-76-7		0.05g	$528.0	2023-09-19
Enamine	EN300-1828748-0.1g	4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol	1494815-76-7		0.1g	$553.0	2023-09-19
Enamine	EN300-1828748-0.25g	4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol	1494815-76-7		0.25g	$579.0	2023-09-19
Enamine	EN300-1828748-0.5g	4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol	1494815-76-7		0.5g	$603.0	2023-09-19
Enamine	EN300-1828748-1.0g	4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol	1494815-76-7		1g	$1357.0	2023-06-02
Enamine	EN300-1828748-2.5g	4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol	1494815-76-7		2.5g	$1230.0	2023-09-19
Enamine	EN300-1828748-5.0g	4-(trimethyl-1H-pyrazol-4-yl)butan-2-ol	1494815-76-7		5g	$3935.0	2023-06-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

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